Cas no 2228683-47-2 (tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2228683-47-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5975349
• PubChem ID: 165623351
• Update Time: 2025-05-20

tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate
• 2228683-47-2
• tert-butyl N-[1-(3-amino-1,2-oxazol-5-yl)-2-methylpropyl]carbamate
• EN300-1873627

• Inchi： 1S/C12H21N3O3/c1-7(2)10(8-6-9(13)15-18-8)14-11(16)17-12(3,4)5/h6-7,10H,1-5H3,(H2,13,15)(H,14,16)
• InChI Key： PPVAIWZJGQERCA-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=CC(N)=NO1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate

tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(3-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate, identified by the CAS number 222868347, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group and a substituted oxazole ring. The presence of the oxazole ring, a five-membered heterocyclic structure containing nitrogen and oxygen atoms, contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The amino group attached to the oxazole ring enables this compound to participate in various nucleophilic reactions, making it a valuable intermediate in organic synthesis.

In terms of physical properties, tert-butyl N-1-(3-amino-1,2-oxazol5yl) - 2-methylpropylcarbamate exhibits a melting point of approximately 95°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The synthesis of this compound typically involves a multi-step process that includes the formation of the oxazole ring followed by the introduction of the tert-butyl carbamate group. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis pathway. For instance, the use of transition metal catalysts has been reported to accelerate the coupling reactions involved in constructing the oxazole ring.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a versatile building block has made it invaluable in constructing complex molecular architectures. Additionally, it has been explored for its potential in agrochemicals, where its bioactivity against various plant pathogens has shown promising results.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted using animal models have indicated that it exhibits moderate bioavailability when administered orally. However, further investigations are required to optimize its pharmacokinetic profile for therapeutic applications.

In conclusion, tert-butyl N - 1 - (3 - amino - 1 , 2 - oxazol - 5 - yl) - 2 - methylpropylcarbamate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential component in modern organic synthesis and drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological advancements.